3-chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine

• IUPAC Name: 8-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C17H19ClN6O/c1-12-21-22-17-16(20-6-9-24(12)17)23-7-3-13(4-8-23)11-25-15-2-5-19-10-14(15)18/h2,5-6,9-10,13H,3-4,7-8,11H2,1H3
• InChI Key: UADAIYJQCJYZMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCC(CC3)COC4=C(C=NC=C4)Cl
• Molecular Formula: C17H19ClN6O
• Molecular Weight: 358.8 g/mol

Description

The compound “3-chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)methoxy]pyridine” is a heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atom of ring members. This compound contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of this compound includes a triazole nucleus, which is a central structural component in a number of drug classes. The triazole nucleus is present in many commercially available drugs, including fluconazole, voriconazole (antifungal), trazodone, nefazodone (antidepressant), trapidil (antihypertensive), estazolam (sedative-hypnotic), rufinamide (antiepileptic), and more.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds often involve the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. These reactions are carried out in the presence of triethylamine.

Scientific Research Applications

Medicinal Chemistry and Drug Development

This compound’s unique structure makes it a promising candidate for drug discovery. . Further studies are needed to validate its efficacy and safety in these therapeutic contexts.

Cancer Research

The triazolo-pyrazine moiety in this compound has attracted attention in cancer research. . Investigating its mechanism of action and potential as a targeted therapy remains an active area of study.

Microbial Inhibition

1,2,4-Triazole-containing scaffolds, like the one present in our compound, exhibit antimicrobial properties. . Understanding the molecular interactions and optimizing their potency could lead to novel antimicrobial agents.

Mechanism of Action

Target of Action

Similar compounds with a [1,2,4]triazolo[4,3-a]quinoxaline structure have been synthesized as potential antiviral and antimicrobial agents .

Mode of Action

It’s worth noting that compounds with similar structures have been synthesized via aromatic nucleophilic substitution . Some of these compounds have shown promising antiviral activity and exhibited cytotoxicity at certain concentrations .

Biochemical Pathways

Compounds with similar structures have shown to exhibit antibacterial and/or antifungal activities . This suggests that they may interfere with the biochemical pathways of these microorganisms, leading to their inhibition or death.

Result of Action

Similar compounds have shown cytotoxicity at certain concentrations and promising antiviral activity . This suggests that they may induce cell death or inhibit viral replication at the molecular and cellular levels.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, its biological activity, and its potential uses in medicine. Given the wide range of biological activities shown by triazole compounds, there could be many potential applications for this compound in the development of new drugs.